Cas no 1111732-81-0 (Potassium 1H-pyrazole-4-trifluoroborate)
Potassium 1H-pyrazole-4-trifluoroborate is a stable organotrifluoroborate reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, reducing decomposition risks during storage and handling. The pyrazole moiety offers versatility in constructing heterocyclic compounds, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoroborate group improves solubility in aqueous and organic solvents, facilitating reaction optimization. This reagent exhibits reliable reactivity with aryl and heteroaryl halides, enabling efficient C-C bond formation under mild conditions. Its crystalline solid form ensures consistent purity and ease of quantification, supporting reproducible results in complex synthetic pathways.

1111732-81-0 structure
Product name:Potassium 1H-pyrazole-4-trifluoroborate
CAS No:1111732-81-0
MF:C3H3BF3KN2
MW:173.973831415176
MDL:MFCD09992891
CID:1202878
PubChem ID:25212875
Potassium 1H-pyrazole-4-trifluoroborate Chemical and Physical Properties
Names and Identifiers
-
- Potassium trifluoro(1H-pyrazol-4-yl)borate(1-)
- PotassiuM 1H-pyrazole-4-trifluoroborate
- Potassium trifluoro(1H-pyrazol-4-yl)borate
- potassium;trifluoro(1H-pyrazol-4-yl)boranuide
- C3H3BF3N2.K
- X3690
- POTASSIUM TRIFLUORO(1H-PYRAZOL-4-YL)BORANUIDE
- EN300-7424298
- AKOS006312285
- CS-0157356
- 1111732-81-0
- AMY1144
- Potassiumtrifluoro(1H-pyrazol-4-yl)borate
- H11199
- AS-63928
- POTASSIUM1H-PYRAZOLE-4-TRIFLUOROBORATE
- Potassium 1H-pyrazole-4-trifluoroborate
-
- MDL: MFCD09992891
- Inchi: 1S/C3H3BF3N2.K/c5-4(6,7)3-1-8-9-2-3;/h1-2H,(H,8,9);/q-1;+1
- InChI Key: IKWKPYJRTNMJDL-UHFFFAOYSA-N
- SMILES: [K+].F[B-](C1C([H])=NN([H])C=1[H])(F)F
Computed Properties
- Exact Mass: 173.9978442g/mol
- Monoisotopic Mass: 173.9978442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
Potassium 1H-pyrazole-4-trifluoroborate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7424298-5.0g |
potassium trifluoro(1H-pyrazol-4-yl)boranuide |
1111732-81-0 | 95.0% | 5.0g |
$1240.0 | 2025-03-11 | |
TRC | P699233-50mg |
Potassium 1H-Pyrazole-4-trifluoroborate |
1111732-81-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
TRC | P699233-500mg |
Potassium 1H-Pyrazole-4-trifluoroborate |
1111732-81-0 | 500mg |
$ 210.00 | 2022-06-03 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P855324-1g |
Potassium 1H-pyrazole-4-trifluoroborate |
1111732-81-0 | 95% | 1g |
¥176.00 | 2022-09-01 | |
Chemenu | CM220001-5g |
Potassium trifluoro(1H-pyrazol-4-yl)borate |
1111732-81-0 | 95+% | 5g |
$861 | 2021-06-16 | |
Enamine | EN300-7424298-0.1g |
potassium trifluoro(1H-pyrazol-4-yl)boranuide |
1111732-81-0 | 95.0% | 0.1g |
$376.0 | 2025-03-11 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P11074-1g |
Potassium 1H-pyrazole-4-trifluoroborate |
1111732-81-0 | 95% | 1g |
2424CNY | 2021-05-08 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P11074-5g |
Potassium 1H-pyrazole-4-trifluoroborate |
1111732-81-0 | 95% | 5g |
7276CNY | 2021-05-08 | |
Frontier Specialty Chemicals | P11074-1g |
Potassium 1H-pyrazole-4-trifluoroborate |
1111732-81-0 | 1g |
$ 54.00 | 2023-09-07 | ||
Aaron | AR008VFT-250mg |
Potassium 1H-pyrazole-4-trifluoroborate |
1111732-81-0 | 95% | 250mg |
$5.00 | 2025-01-23 |
Potassium 1H-pyrazole-4-trifluoroborate Related Literature
-
Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
-
Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
-
Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
-
Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
-
Fei Song,Zhaoshuang Li,Puyou Jia,Meng Zhang,Caiying Bo,Guodong Feng,Lihong Hu,Yonghong Zhou J. Mater. Chem. A, 2019,7, 13400-13410
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